molecular formula C6H3Cl2N3 B1425267 5,7-Dichloroimidazo[1,2-c]pyrimidine CAS No. 85989-61-3

5,7-Dichloroimidazo[1,2-c]pyrimidine

Cat. No. B1425267
CAS RN: 85989-61-3
M. Wt: 188.01 g/mol
InChI Key: QMTXTHVMSRFISO-UHFFFAOYSA-N
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Description

5,7-Dichloroimidazo[1,2-c]pyrimidine is a heterocyclic compound . It has a molecular weight of 188.02 .


Synthesis Analysis

The synthesis of 5,7-Dichloroimidazo[1,2-c]pyrimidine involves heating 7-chloroimidazo[1,2-c]pyrimidin-5-ol in phosphoryl chloride under argon at 120°C for 4 hours . The excess phosphoryl chloride is then removed in vacuo, and the residue is distilled together with toluene .


Molecular Structure Analysis

The molecular formula of 5,7-Dichloroimidazo[1,2-c]pyrimidine is C6H3Cl2N3 . The InChI code is 1S/C6H3Cl2N3/c7-4-3-5(8)11-2-1-9-6(11)10-4/h1-3H .


Physical And Chemical Properties Analysis

5,7-Dichloroimidazo[1,2-c]pyrimidine is a pale-yellow to yellow-brown solid . It has a high GI absorption and is BBB permeant . It is soluble, with a solubility of 0.212 mg/ml .

Scientific Research Applications

I have conducted searches to find detailed scientific research applications of “5,7-Dichloroimidazo[1,2-c]pyrimidine”, but the available information does not provide a comprehensive analysis of six to eight unique applications as you requested. The compound is a pyrimidine derivative, and while pyrimidine-based drugs have a wide range of therapeutic applications including antimicrobial, antimalarial, antiviral, anticancer, and more , specific details on the unique applications of “5,7-Dichloroimidazo[1,2-c]pyrimidine” are not readily available in the search results.

Safety and Hazards

The compound is classified under the GHS07 hazard class . The hazard statements include H302, H315, H319, H332, and H335 . Precautionary measures include P261, P280, P305, P338, and P351 .

properties

IUPAC Name

5,7-dichloroimidazo[1,2-c]pyrimidine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H3Cl2N3/c7-4-3-5-9-1-2-11(5)6(8)10-4/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QMTXTHVMSRFISO-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN2C(=N1)C=C(N=C2Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H3Cl2N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80677512
Record name 5,7-Dichloroimidazo[1,2-c]pyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80677512
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

188.01 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

85989-61-3
Record name 5,7-Dichloroimidazo[1,2-c]pyrimidine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80677512
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

38.3 g (225.86 mmol) of 7-chloroimidazo[1,2-c]pyrimidin-5-ol are suspended in 450.2 g (2936 mmol) of phosphoryl chloride under argon and heated at 120° C. for 4 h. After this time, the excess phosphoryl chloride is removed in vacuo, and the residue is distilled together with toluene. The residue is suspended in water, the pH is brought to 7 with saturated aqueous sodium bicarbonate solution, and the precipitated solid is filtered off with suction. The latter is washed with water and dried over phosphorus pentoxide for 18 h. 33.5 g (67% of theory) of the product are obtained as a solid.
Quantity
38.3 g
Type
reactant
Reaction Step One
Quantity
450.2 g
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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